Cas no 1261949-81-8 (5-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile)

• Product Name: 5-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile
• CAS No: 1261949-81-8
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• MDL: MFCD18314246
• CID: 2765481
• PubChem ID: 53219922
• Update Time: 2025-04-21

5-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-FORMYLTHIOPHEN-2-YL)-2-CYANOPHENOL
• SCHEMBL13004388
• MFCD18314246
• 1261949-81-8
• 4-(5-Formylthiophen-2-yl)-2-cyanophenol, 95%
• DTXSID10684714
• 5-(5-Formylthiophen-2-yl)-2-hydroxybenzonitrile

• MDL： MFCD18314246
• Inchi： 1S/C12H7NO2S/c13-6-9-5-8(1-3-11(9)15)12-4-2-10(7-14)16-12/h1-5,7,15H
• InChI Key： QWACAUJEVOXQTC-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 229.01974964Da
• Monoisotopic Mass: 229.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.3Ų